Cas no 1005678-67-0 (2-4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 2-4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 1005678-67-0
• MF: C₈H₇ClF₄N₂O₂
• MW: 274.599994897842
• MDL: MFCD03419716
• CID: 1125887
• PubChem ID: 17024539
• Update Time: 2025-04-20

2-4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-chloro-3,5-bis(difluoromethyl)-1h-pyrazol-1-yl]propanoic Aci D
• 2-[4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• 2-4-chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• 2-[4-chloro-3,5-bis(difluoromethyl)pyrazol-1-yl]propanoic acid
• STK312131
• CS-0439999
• EN300-83604
• SB85587
• AKOS000308233
• 2-(4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl)propanoicacid
• MFCD03419716
• C8H7ClF4N2O2
• 1005678-67-0
• 2-(4-Chloro-3,5-bis(difluoromethyl)-1H-pyrazol-1-yl)propanoic acid

• MDL： MFCD03419716
• Inchi： 1S/C8H7ClF4N2O2/c1-2(8(16)17)15-5(7(12)13)3(9)4(14-15)6(10)11/h2,6-7H,1H3,(H,16,17)
• InChI Key： UWICCDQQIOBTNF-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NN(C=1C(F)F)C(C(=O)O)C

Computed Properties

• Exact Mass: 274.0132178g/mol
• Monoisotopic Mass: 274.0132178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.1Ų